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Compound of Interest

Compound Name: 6,6-Dimethylfulvene

Cat. No.: B1295306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 6,6-
dimethylfulvene. The information is compiled from safety data sheets and chemical literature

to ensure safe laboratory practices.

Hazard Identification and Classification
6,6-Dimethylfulvene is classified as a flammable liquid and may be fatal if swallowed and

enters the airways.[1] It may also cause drowsiness or dizziness.[2] Heating may cause an

explosion.[2]

GHS Pictograms:

Flame Health Hazard

Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapour.[1][2]

H304: May be fatal if swallowed and enters airways.[1][2]

H336: May cause drowsiness or dizziness.[2]
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H240: Heating may cause an explosion.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6,6-dimethylfulvene is presented in

the table below.

Property Value Source

Molecular Formula C₈H₁₀ [1]

Molecular Weight 106.17 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 76-77 °C at 50 mmHg (67 hPa) [1]

Density 0.881 g/mL at 25 °C

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.548

Toxicological Information
The toxicological properties of 6,6-dimethylfulvene have not been thoroughly investigated.[1]

However, the available data indicates the following:
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Exposure Route Effect Source

Ingestion

May be fatal if swallowed and

enters airways (Aspiration

hazard). Do NOT induce

vomiting.

[1]

Inhalation

May cause drowsiness or

dizziness.[2] Remove person

to fresh air if inhaled.[1]

Skin Contact

Not expected to produce

adverse health effects or skin

irritation. However, good

hygiene practice requires

minimizing exposure.

[2]

Eye Contact

Direct contact may produce

transient discomfort, tearing, or

redness.

[2]

Chronic Exposure

Long-term exposure is not

thought to produce chronic

adverse health effects.

[2]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.

[1]

Fire and Explosion Data
6,6-Dimethylfulvene is a flammable liquid and vapor, posing a moderate fire and explosion

hazard when exposed to heat or flame.[2] Vapors can form explosive mixtures with air and may

travel a considerable distance to an ignition source.[2]
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Property Value/Information Source

Flammability
Flammable liquid and vapour

(Category 3).
[1]

Flash Point 43 °C (109.4 °F) - closed cup.

Suitable Extinguishing Media
Dry chemical, foam, water

spray, carbon dioxide.

Unsuitable Extinguishing

Media
Water jet. [3]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂), and

other pyrolysis products typical

of burning organic material.

[1][2]

Firefighting Precautions

Wear self-contained breathing

apparatus. Use water spray to

cool unopened containers.

[1]

Handling and Storage
Proper handling and storage procedures are crucial for minimizing the risks associated with

6,6-dimethylfulvene.

Personal Protective Equipment (PPE)
Type Recommendation Source

Eye/Face Protection
Safety glasses with side-

shields or face shield.
[1]

Skin Protection
Handle with gloves. Wear

protective clothing.
[1][2]

Respiratory Protection

Use in a well-ventilated area. If

needed, use a respirator with a

type ABEK (EN14387) filter.

[2]
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Safe Handling Practices
Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Keep away from sources of ignition - No smoking.[1][2]

Take measures to prevent the buildup of electrostatic charge.[1] Earth all lines and

equipment.[2]

Use spark-free tools.[2]

Use in a well-ventilated area.[2]

Do not eat, drink, or smoke when handling.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[2] Recommended storage temperatures vary,

with some sources suggesting 2-8°C and others -20°C.

Store in original, tightly sealed containers.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[1]

Protect from sunlight.[2]

Store in an approved flammable liquid storage area.[2]

Reactivity Profile
6,6-Dimethylfulvene is known for its reactivity, particularly in cycloaddition reactions.[4] It can

react with singlet oxygen to form an enol lactone through a multi-step rearrangement.[4][5] It
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also participates in Diels-Alder reactions.[4] The exocyclic double bond is highly polarizable

and is the center of the molecule's high reactivity.[5]

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in this

document are not publicly available in the cited sources. The data is typically generated

according to standardized guidelines, such as those from the OECD or EPA, but the specific

reports are not provided in the safety data sheets.

Visualizations
The following diagrams illustrate key logical relationships and workflows for the safe handling

and potential reactivity of 6,6-dimethylfulvene.
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Safe Handling Workflow for 6,6-Dimethylfulvene

Receiving and Storage

Handling and Use

Spill and Emergency Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry,
Well-Ventilated, Flammable-Rated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood or
Well-Ventilated Area

Ensure Proper Grounding
of Equipment

Dispense Using Spark-Proof Tools

In Case of Spill Collect Waste in a
Labeled, Sealed Container

Evacuate Area and
Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Clean Up Using
Non-Sparking Tools

Dispose of as Hazardous Waste
via Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6,6-dimethylfulvene.
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Reactivity of 6,6-Dimethylfulvene

Cycloaddition Reactions Reaction with Oxygen

6,6-Dimethylfulvene

Diels-Alder Reaction
(acts as 4π component)

[2+3] Cycloaddition
(acts as 2π component) Singlet Oxygen

Multistep Rearrangement

Enol Lactone

Click to download full resolution via product page

Caption: Key reactivity pathways of 6,6-dimethylfulvene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of 6,6-Dimethylfulvene: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295306#safety-and-handling-precautions-for-6-6-
dimethylfulvene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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